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Compound of Interest |

Compound Name: Crotonyl isothiocyanate
CAS No.: 60034-28-8
Cat. No.: B1352484
- 7

(E)-But-2-enoyl Isothiocyanate[1]
Part 1: Executive Summary & Nomenclature Alert

Crotonyl isothiocyanate is a highly reactive acyl isothiocyanate, distinct from the alkyl analog
“crotyl isothiocyanate." It functions as a bifunctional electrophile, bridging the chemistry of
conjugated carbonyls and isothiocyanates. Its primary utility lies in heterocyclic synthesis and
bioconjugation, where it serves as a potent "N-C-S" linchpin for forming N-acyl thioureas and
thiazole derivatives.

CRITICAL NOMENCLATURE DISTINCTION: Researchers frequently conflate two distinct
chemical entities due to similar naming conventions. You must verify your target molecule
before proceeding:
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o Crotonyl Isothiocyanate Crotyl Isothiocyanate
eature
(Target of this Guide) (Common Confusion)
Acyl Isothiocyanate (R-C(=0)- Alkyl Isothiocyanate (R-CH2-
Structure
NCS) NCS)
IUPAC (E)-But-2-enoyl isothiocyanate 1-Isothiocyanato-2-butene
CAS No. 60034-28-8 57016-66-9
o High (Acylating & Moderate (Standard ITC
Reactivity ) . .
Thiocarbamoylating) electrophile)
. Moisture Sensitive (Hydrolyzes )
Stability Relatively Stable

rapidly)

Part 2: Chemical Identity & Physicochemical Profile

Crotonyl isothiocyanate is characterized by a conjugated system connecting an alkene, a
carbonyl, and the isothiocyanate moiety. This conjugation lowers the LUMO energy,
significantly enhancing its electrophilicity compared to non-conjugated analogs.

Physicochemical Data Table
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Property Value /| Description
Chemical Formula CsHsNOS

Molecular Weight 127.16 g/mol

Exact Mass 127.009 g/mol

Colorless to pale yellow solid/oil (dependent on
Appearance

purity/temp)
Boiling Point ~174 °C (Estimated at 760 mmHgQ)
N Soluble in CHCI3, CH2Clz, Acetone, THF;
Solubility

Decomposes in Water/Alcohols

~1980-2050 cm~* (Broad, strong -N=C=S
Spectroscopy (IR) stretch)~1680—1700 cm~1 (C=0 stretch,

conjugated)

Hazard Class Irritant (Skin/Eye/Respiratory); Lachrymator

Part 3: Synthesis & Production Protocols

Methodology: Nucleophilic Substitution of Acid Chlorides. Unlike alkyl isothiocyanates, which
are often synthesized from amines and CSz, acyl isothiocyanates are best prepared by reacting
the corresponding acid chloride with a thiocyanate salt. This method avoids the use of toxic
thiophosgene.

Protocol: Phase-Transfer Catalyzed Synthesis

Reagents:

(E)-Crotonyl Chloride (1.0 eq)[1]

Potassium Thiocyanate (KSCN) (1.2 eq)

Solvent: Dry Acetone or Acetonitrile (Anhydrous is critical)

Catalyst (Optional): 18-Crown-6 (0.05 eq) to enhance KSCN solubility.
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Step-by-Step Workflow:

Preparation: Flame-dry a 3-neck round bottom flask and purge with N-.

e Solubilization: Dissolve KSCN (1.2 eq) in anhydrous acetone. If KSCN does not fully
dissolve, add catalytic 18-Crown-6.[1]

 Addition: Cool the solution to 0°C. Add Crotonyl Chloride (1.0 eq) dropwise via a pressure-
equalizing addition funnel over 20 minutes. Note: Exothermic reaction.[1][2]

o Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. The
formation of a white precipitate (KCI) indicates reaction progress.

« Filtration: Filter the reaction mixture under N2 atmosphere to remove the KCI salt.
« |solation: Concentrate the filtrate in vacuo at low temperature (<40°C).

« Purification: Vacuum distillation is recommended for high purity. Do not use silica
chromatography with protic solvents as the compound will degrade.

Synthesis Pathway Diagram

Conditions: Dry Acetone, 0°C -> RT, N2 atm

Crotonyl Chloride Crotonyl Isothiocyanate

(Acid Chloride) - Nucleophilic Attack | ——————___ Elimination (Acyl ITC)
: ! Tetrahedral L
: | Intermediate \
KSCN e ! KCl

(Thiocyanate Source) : (Precipitate)

Click to download full resolution via product page

Caption: Nucleophilic substitution pathway converting acid chloride to acyl isothiocyanate via
salt metathesis.

Part 4: Reactivity & Mechanistic Chemistry
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Crotonyl isothiocyanate is a "harder" electrophile than standard ITCs due to the acyl group. It
exhibits two primary modes of reactivity:[2]

o Carbamoylation (Major): Reaction at the isothiocyanate carbon (-N=C=S) with nucleophiles
(amines, thiols) to form N-acyl thioureas or dithiocarbamates.

e Michael Addition (Minor/Specific): The conjugated alkene (C=C) allows for 1,4-addition,
though the highly reactive ITC group usually reacts first.

Reaction with Amines (The "N-Acyl Thiourea" Route)

When reacted with primary amines, the nucleophile attacks the central carbon of the
isothiocyanate group.[3] The acyl group stabilizes the resulting negative charge on the
nitrogen, driving the reaction forward rapidly.

Mechanism:
¢ Nucleophilic Attack: Amine lone pair attacks the ITC carbon.[3]
e Proton Transfer: Rapid tautomerization.

e Product: Formation of a stable N-crotonyl-N'-alkyl thiourea.

Reactivity Diagram

Crotonyl Isothiocyanate Primary Amine
(Electrophile) (R-NH2)

Nucleophilic Attack (Fast)

l Zwitterionic Intermediate
: [R-NH(+)-C(S-)=N-C(=0)-R]

Proton Transfer / Tautomerization

N-Crotonyl Thiourea
(Stable Adduct)
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Caption: Mechanism of N-acyl thiourea formation upon reaction with primary amines.

Part 5: Biological Applications & Drug Development

While often cited in the context of food chemistry (mustard oils), the specific value of Crotonyl
isothiocyanate in drug development lies in its ability to modify proteins and synthesize
heterocyclic scaffolds.

e Bioconjugation: The acyl-ITC moiety reacts with lysine residues (amines) on proteins. Unlike
alkyl ITCs, the resulting N-acyl thiourea linkage is chemically distinct and can alter the
electronic properties of the protein surface.

o Heterocycle Synthesis: The N-acyl thiourea products are versatile precursors. Upon
treatment with base or oxidants, they can cyclize to form 2-aminothiazoles or
pyrimidinethiones, which are privileged scaffolds in kinase inhibitors and antimicrobial
agents.

o Biomarker Utility: Detected as a metabolite of specific glucosinolates in Chinese mustard,
serving as a tracer for dietary intake studies in nutritional epidemiology.

Part 6: Safety & Handling

e Lachrymator: Acyl isothiocyanates are potent tear agents. Handle only in a functioning fume
hood.

e Hydrolysis Hazard: In the presence of moisture, it hydrolyzes to release HSCN (Thiocyanic
acid) or COS (Carbonyl sulfide), both of which are toxic.

o Storage: Store under inert gas (Argon/Nitrogen) at -20°C. Desiccate to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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